Cas no 2228735-26-8 ({1-(2,2-dimethylthiolan-3-yl)methylcyclopropyl}methanamine)

• Product Name: {1-(2,2-dimethylthiolan-3-yl)methylcyclopropyl}methanamine
• CAS No: 2228735-26-8
• MF: C₁₁H₂₁NS
• MW: 199.356141805649
• CID: 6405517
• PubChem ID: 165978522
• Update Time: 2025-10-24

{1-(2,2-dimethylthiolan-3-yl)methylcyclopropyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {1-(2,2-dimethylthiolan-3-yl)methylcyclopropyl}methanamine
• 2228735-26-8
• EN300-1726707
• {1-[(2,2-dimethylthiolan-3-yl)methyl]cyclopropyl}methanamine

• Inchi： 1S/C11H21NS/c1-10(2)9(3-6-13-10)7-11(8-12)4-5-11/h9H,3-8,12H2,1-2H3
• InChI Key： FNRJMBSHBCMTOE-UHFFFAOYSA-N
• SMILES： S1CCC(C1(C)C)CC1(CN)CC1

Computed Properties

• Exact Mass: 199.13947085g/mol
• Monoisotopic Mass: 199.13947085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 51.3Ų

Additional information on {1-(2,2-dimethylthiolan-3-yl)methylcyclopropyl}methanamine

Compound CAS No 2228735-26-8: {1-(2,2-dimethylthiolan-3-yl)methylcyclopropyl}methanamine

The compound with CAS number 2228735-26-8, commonly referred to as {1-(2,2-dimethylthiolan-3-yl)methylcyclopropyl}methanamine, is a highly specialized organic molecule with unique structural and functional properties. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its complex architecture and potential applications in drug development and advanced materials.

At its core, the molecule features a cyclopropyl group, which is a three-membered ring of carbon atoms known for its exceptional strain and reactivity. Attached to this cyclopropyl ring is a methanamine group, providing the molecule with amine functionality. The most distinctive feature of this compound is the presence of a thiolane ring, specifically a dimethylthiolane, which adds a sulfur-containing heterocyclic structure to the molecule. This combination of functional groups creates a highly versatile platform for chemical modification and interaction.

Recent studies have highlighted the potential of this compound in drug design, particularly in the development of novel therapeutics targeting specific biological pathways. The thiolane ring, with its sulfur atom, contributes to the molecule's ability to engage in hydrogen bonding and other non-covalent interactions, which are crucial for bioavailability and target binding affinity. Additionally, the cyclopropyl group introduces steric hindrance and unique electronic properties that can be exploited to modulate pharmacokinetic profiles.

In terms of synthesis, researchers have developed efficient routes to construct this compound using modern organic chemistry techniques. The use of transition metal catalysts and advanced coupling reactions has enabled the precise assembly of the molecule's complex architecture. These methods not only enhance yield but also ensure high purity, making the compound suitable for both academic research and industrial applications.

The application of this compound extends beyond pharmacology into materials science. Its unique structure makes it an attractive candidate for use in polymer synthesis and as a building block for advanced materials with tailored properties. For instance, the amine functionality can be utilized in cross-linking reactions to create robust polymer networks with enhanced mechanical properties.

In conclusion, the compound with CAS number 2228735-26-8, or {1-(2,2-dimethylthiolan-3-yl)methylcyclopropyl}methanamine, represents a significant advancement in organic chemistry. Its intricate structure and versatile functional groups position it as a valuable tool in drug discovery and materials innovation. As research continues to uncover new applications and optimizations for this compound, its impact on various scientific domains is expected to grow substantially.